Cas no 1335218-45-5 (2-(4-Bromophenoxy)-5-iodobenzoic acid)

• Product Name: 2-(4-Bromophenoxy)-5-iodobenzoic acid
• CAS No: 1335218-45-5
• MF: C₁₃H₈BrIO₃
• MW: 419.009295463562
• CID: 2121227
• Update Time: 2023-08-04

2-(4-Bromophenoxy)-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-5-iodoBenzoic acid
• CEPIEYILIPYSAJ-UHFFFAOYSA-N
• 2-(4-Bromophenoxy)-5-iodobenzoic acid

• Inchi： 1S/C13H8BrIO3/c14-8-1-4-10(5-2-8)18-12-6-3-9(15)7-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： CEPIEYILIPYSAJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)OC1C=CC(=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5